Cas no 95285-11-3 (1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-)
95285-11-3 structure
Product Name:1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-
CAS No:95285-11-3
MF:C22H32N2
MW:324.502885818481
CID:806773
PubChem ID:125310
Update Time:2025-04-19
1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)-
- mesotrin
- Mezotrin
- 95285-11-3
- DTXSID50915039
- N,N'-Bis(phenylisopropyl)tetramethylenediamine
- 1,4-Butanediamine, N,N'-bis(1-methyl-2-phenylethyl)-
- N~1~,N~4~-Bis(1-phenylpropan-2-yl)butane-1,4-diamine
- N,N'-bis(1-phenylpropan-2-yl)butane-1,4-diamine
-
- Inchi: 1S/C22H32N2/c1-19(17-21-11-5-3-6-12-21)23-15-9-10-16-24-20(2)18-22-13-7-4-8-14-22/h3-8,11-14,19-20,23-24H,9-10,15-18H2,1-2H3
- InChI Key: WQJMQJVSPXMDNH-UHFFFAOYSA-N
- SMILES: N(CCCCNC(C)CC1C=CC=CC=1)C(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 324.257
- Monoisotopic Mass: 324.257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 455.1°Cat760mmHg
- Flash Point: 264.6°C
- Refractive Index: 1.539
1,4-Butanediamine,N1,N4-bis(1-methyl-2-phenylethyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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